4-(Azetidin-1-yl)-6-chloropyrimidine-5-carbaldehyde

• Molecular Formula: C8H8ClN3O
• Molecular Weight: 197.62 g/mol
• IUPAC Name: 4-(azetidin-1-yl)-6-chloropyrimidine-5-carbaldehyde
• InChI: InChI=1S/C8H8ClN3O/c9-7-6(4-13)8(11-5-10-7)12-2-1-3-12/h4-5H,1-3H2
• InChI Key: FIBRZRVPLONXDN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C1)C2=C(C(=NC=N2)Cl)C=O

Description

4-(Azetidin-1-yl)-6-chloropyrimidine-5-carbaldehyde is a useful research compound. Its molecular formula is C8H8ClN3O and its molecular weight is 197.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4,6-dichloropyrimidine-5-carbaldehyde (1.00 g, 5.65 mmol) in chloroform at 0° C. were added azetidine (99%, 0.392 mL, 5.71 mmol) and triethylamine (5 drops). The reaction mixture was allowed to warm to room temperature and then stirred for 18 hours. The reaction mixture was filtered, and the filtrate was purified by silica gel chromatography (Gradient: 0% to 100% ethyl acetate in heptane) to provide the product. Yield: 880 mg, 4.45 mmol, 79%. LCMS m/z 198.1, 200.1 (M+1). 1H NMR (400 MHz, CD3OD) δ 2.34-2.43 (m, 2H), 4.12-4.33 (br m, 4H), 8.30 (s, 1H), 10.28 (s, 1H).